Cas no 2172565-84-1 (2-4-(1-methylcyclopropyl)phenylethan-1-ol)

• Product Name: 2-4-(1-methylcyclopropyl)phenylethan-1-ol
• CAS No: 2172565-84-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5993301
• PubChem ID: 165589161
• Update Time: 2025-06-10

2-4-(1-methylcyclopropyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methylcyclopropyl)phenylethan-1-ol
• EN300-1624773
• 2-[4-(1-methylcyclopropyl)phenyl]ethan-1-ol
• 2172565-84-1

• Inchi： 1S/C12H16O/c1-12(7-8-12)11-4-2-10(3-5-11)6-9-13/h2-5,13H,6-9H2,1H3
• InChI Key： BQQXSJUFEFUQGZ-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)C1(C)CC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-4-(1-methylcyclopropyl)phenylethan-1-ol

Chemical Profile of 2-4-(1-methylcyclopropyl)phenylethan-1-ol (CAS No. 2172565-84-1)

2-4-(1-methylcyclopropyl)phenylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172565-84-1, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted phenethyl alcohols, characterized by a phenyl ring linked to an ethyl alcohol moiety, with a unique 1-methylcyclopropyl substituent at the 2 and 4 positions of the phenyl ring. The structural motif of this molecule presents a fascinating blend of rigid and flexible components, which makes it a promising candidate for further exploration in medicinal chemistry.

The 1-methylcyclopropyl group is a key feature of this compound, contributing to its distinct stereochemical and electronic properties. This substituent is known for its ability to influence the conformational flexibility of the molecule, potentially affecting its interactions with biological targets. The cyclopropyl ring, being a small and relatively rigid structure, can introduce steric hindrance that may be exploited to enhance binding affinity or selectivity in drug design. Additionally, the methyl group attached to the cyclopropyl ring further modulates the electronic environment around the phenyl ring, which could be leveraged to fine-tune pharmacological properties.

In recent years, there has been growing interest in developing novel molecular architectures that incorporate cycloalkyl groups, particularly cyclopropyl derivatives, due to their unique physicochemical properties and biological activities. The 1-methylcyclopropyl moiety has been reported to exhibit various pharmacological effects, including anti-inflammatory, analgesic, and anti-cancer properties. These findings have prompted researchers to explore its potential applications in drug discovery and development. The compound 2-4-(1-methylcyclopropyl)phenylethan-1-ol represents an intriguing example of how such structural motifs can be integrated into pharmacophores to create new therapeutic agents.

The synthesis of 2-4-(1-methylcyclopropyl)phenylethan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. One possible synthetic route includes the Friedel-Crafts alkylation of methylstyrene with methylcyclopropanecarboxylic acid, followed by reduction and subsequent functional group manipulation to introduce the ethyl alcohol moiety at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex framework of this molecule efficiently.

The pharmacological evaluation of 2-4-(1-methylcyclopropyl)phenylethan-1-ol has revealed several promising properties that make it a valuable scaffold for drug development. Preliminary in vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of the 1-methylcyclopropyl group appears to enhance its binding affinity to these targets, potentially leading to improved therapeutic efficacy. Additionally, computational modeling studies have suggested that this compound may exhibit favorable pharmacokinetic profiles, including good solubility and metabolic stability.

One of the most exciting aspects of this compound is its potential application in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, autoimmune disorders, and metabolic syndromes. The ability of 2-4-(1-methylcyclopropyl)phenylethan-1-ol to modulate inflammatory pathways has been highlighted in several recent studies. For instance, research has shown that this compound can inhibit the activity of key pro-inflammatory enzymes such as COX-2 and LOX-5. These findings suggest that it may serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Another area where 2-4-(1-methylcyclopropyl)phenylethan-1-ol shows promise is in cancer research. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. The unique structural features of this compound make it a potential candidate for developing anticancer agents. Preliminary experiments have indicated that it can induce apoptosis in certain cancer cell lines while having minimal toxicity on normal cells. This selective toxicity is attributed to its ability to interact with specific targets overexpressed in cancer cells. Further research is needed to elucidate the precise mechanisms by which this compound exerts its anticancer effects.

The development of new drug candidates often involves extensive optimization processes to improve their pharmacological properties. In the case of 2-4-(1-methylcyclopropyl)phenylethan-1-ol, researchers are exploring various strategies to enhance its potency, selectivity, and bioavailability. For example, structure-based drug design techniques are being used to modify specific regions of the molecule to improve its interactions with biological targets. Additionally, computational methods such as molecular dynamics simulations are being employed to predict how different structural modifications will affect the compound's behavior in vivo.

The future prospects for 2-4-(1-methylcyclopropyl)phenylethan-1-ol are promising, with several ongoing studies aimed at validating its therapeutic potential in preclinical models. If clinical trials confirm its efficacy and safety, this compound could represent a significant advancement in treating chronic inflammatory diseases and cancer. Furthermore, its unique structural features may inspire new generations of drugs with improved pharmacological profiles.

In conclusion,2-4-(1-methylcyclopropyl)phenylethan-1-ol (CAS No. 2172565-84-1) is a structurally intriguing compound with potential applications in pharmaceuticals due to its unique chemical properties and biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutic agents targeting chronic diseases such as inflammation and cancer.